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Compound of Interest

Compound Name: GSK269962A hydrochloride

Cat. No.: B607800

Get Quote

For researchers, scientists, and drug development professionals, understanding the specificity

of a kinase inhibitor is paramount to interpreting experimental results and predicting potential

therapeutic effects and off-target liabilities. This guide provides a detailed comparison of

GSK269962A hydrochloride, a potent Rho-associated coiled-coil containing protein kinase

(ROCK) inhibitor, with other commonly used alternatives, supported by experimental data and

protocols.

GSK269962A is recognized for its high potency against ROCK1 and ROCK2, with IC50 values

of 1.6 nM and 4 nM, respectively.[1] Its specificity is a critical attribute, as off-target kinase

inhibition can lead to ambiguous research outcomes and undesirable side effects in clinical

applications. This guide delves into the kinase profile of GSK269962A and compares it with

other widely used ROCK inhibitors to validate its specificity.

Kinase Inhibitor Specificity: A Head-to-Head
Comparison
To objectively assess the specificity of GSK269962A, its inhibitory activity against its primary

targets (ROCK1 and ROCK2) and known off-targets is compared with that of other prevalent

ROCK inhibitors such as Y-27632, Fasudil, and Ripasudil. The half-maximal inhibitory
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concentration (IC50) or the inhibitor constant (Ki) are key metrics for this comparison, with

lower values indicating higher potency.

Inhibitor ROCK1 ROCK2 MSK1 RSK1 PKA PKC MLCK

GSK269

962A

1.6 nM

(IC50)[1]

4 nM

(IC50)[1]

49 nM

(IC50)[1]

132 nM

(IC50)[1]
- - -

Y-27632
140 nM

(Ki)[2]

300 nM

(Ki)[2]
- -

>25 µM

(Ki)[3]

>26 µM

(Ki)[3]

>250 µM

(Ki)[3]

Fasudil
0.33 µM

(Ki)[4]

0.158 µM

(IC50)[4]
- -

1.6 µM

(Ki)[5]

3.3 µM

(Ki)[5]

36 µM

(Ki)[5]

Ripasudil
51 nM

(IC50)

19 nM

(IC50)
- - - - -

Netarsudi

l
1 nM (Ki) 1 nM (Ki) - - - - -

Note: IC50 and Ki values are directly comparable but not identical. The data is compiled from

various sources and experimental conditions may differ.

From the data, GSK269962A demonstrates significantly higher potency for ROCK1 and

ROCK2 compared to Y-27632 and Fasudil. While it shows some activity against MSK1 and

RSK1, it maintains a greater than 30-fold selectivity for ROCK over a panel of other

serine/threonine kinases.[6][7] Y-27632, a widely used research tool, is considerably less

potent and exhibits high selectivity, with minimal inhibition of PKA, PKC, and MLCK at

concentrations where it effectively inhibits ROCK.[2][3] Fasudil, another established ROCK

inhibitor, shows less selectivity than GSK269962A, with notable inhibitory activity against PKA

and PKC.[5] Ripasudil and Netarsudil also exhibit high potency for ROCK kinases.

Visualizing the Molecular Pathway and Experimental
Process
To further understand the context of GSK269962A's action and how its specificity is

determined, the following diagrams illustrate the Rho-kinase signaling pathway and a standard

experimental workflow for kinase profiling.
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Kinase Profiling Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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